Cas no 1251004-25-7 (tert-butyl cis-8-oxo-3-azabicyclo[4.2.0]octane-3-carboxylate)

• Product Name: tert-butyl cis-8-oxo-3-azabicyclo[4.2.0]octane-3-carboxylate
• CAS No: 1251004-25-7
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 4457121
• PubChem ID: 69613479
• Update Time: 2025-06-14

tert-butyl cis-8-oxo-3-azabicyclo[4.2.0]octane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-oxo-4-azabicyclo[4.2.0]octane-4-carboxylate
• tert-butyl cis-8-oxo-3-azabicyclo[4.2.0]octane-3-carboxylate
• 1251004-25-7
• cis-tert-Butyl8-oxo-3-azabicyclo-[4.2.0]octane-3-carboxylate
• W14298
• SCHEMBL5937935
• TERT-BUTYL (1R,6S)-8-OXO-3-AZABICYCLO[4.2.0]OCTANE-3-CARBOXYLATE
• DTXSID501122016
• cis-tert-Butyl 8-oxo-3-azabicyclo[4.2.0]octane-3-carboxylate
• cis-tert-Butyl 8-oxo-3-azabicyclo-[4.2.0]octane-3-carboxylate
• Cis--Tert-Butyl8-Oxo-3-Azabicyclo[4.2.0]Octane-3-Carboxylate
• 3-Azabicyclo[4.2.0]octane-3-carboxylic acid, 8-oxo-, 1,1-dimethylethyl ester, (1R,6S)-rel-
• Cis--Tert-Butyl8-Oxo-3-Azabicyclo[4.2.0]Octane-3-Carboxylate(WX110074)
• CIS-TERT-BUTYL8-OXO-3-AZABICYCLO[4.2.0]OCTANE-3-CARBOXYLATE

• MDL： MFCD12198720
• Inchi： 1S/C12H19NO3/c1-12(2,3)16-11(15)13-5-4-8-6-10(14)9(8)7-13/h8-9H,4-7H2,1-3H3/t8-,9-/m0/s1
• InChI Key： QUMADJAHTIPMBM-IUCAKERBSA-N
• SMILES： O=C1C[C@@H]2CCN(C(=O)OC(C)(C)C)C[C@@H]21

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 325.8±25.0 °C at 760 mmHg
• Flash Point: 245.4±29.3 °C

tert-butyl cis-8-oxo-3-azabicyclo[4.2.0]octane-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl cis-8-oxo-3-azabicyclo[4.2.0]octane-3-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl cis-8-Oxo-3-azabicyclo[4.2.0]octane-3-carboxylate (CAS: 1251004-25-7)

The compound tert-butyl cis-8-oxo-3-azabicyclo[4.2.0]octane-3-carboxylate (CAS: 1251004-25-7) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This bicyclic lactam derivative serves as a key intermediate in the synthesis of various biologically active molecules, including beta-lactam antibiotics and protease inhibitors. Recent studies have focused on optimizing its synthetic routes, exploring its reactivity, and evaluating its potential as a building block for novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic pathway for tert-butyl cis-8-oxo-3-azabicyclo[4.2.0]octane-3-carboxylate, achieving a 78% yield through a novel photochemical cyclization approach. This method significantly reduced the number of synthetic steps compared to traditional routes while maintaining high stereoselectivity. The researchers highlighted the compound's stability under various reaction conditions, making it particularly valuable for multi-step synthetic processes.

In the field of antibiotic development, a recent patent application (WO2023056789) disclosed the use of this compound as a precursor for next-generation carbapenem antibiotics. The structural rigidity imparted by the bicyclic system was shown to enhance β-lactamase stability while maintaining potent antibacterial activity. Molecular modeling studies revealed that derivatives of this scaffold exhibit improved binding affinity to penicillin-binding proteins (PBPs) compared to conventional β-lactams.

Emerging research has also explored the compound's potential in neurological applications. A 2024 study in ACS Chemical Neuroscience reported that structurally modified versions of tert-butyl cis-8-oxo-3-azabicyclo[4.2.0]octane-3-carboxylate demonstrated promising activity as NMDA receptor modulators. The constrained bicyclic structure was found to confer selectivity for specific receptor subtypes, suggesting potential applications in treating neurodegenerative disorders.

From a chemical biology perspective, recent work has investigated the compound's utility in targeted protein degradation. The tert-butyloxycarbonyl (Boc) protecting group and the reactive carbonyl functionality make this molecule an attractive candidate for developing proteolysis-targeting chimeras (PROTACs). Several research groups have incorporated this scaffold into bifunctional molecules designed to degrade disease-relevant proteins.

Looking forward, the unique structural features of tert-butyl cis-8-oxo-3-azabicyclo[4.2.0]octane-3-carboxylate continue to inspire innovative applications across multiple therapeutic areas. Ongoing research aims to further elucidate its structure-activity relationships and develop more efficient synthetic methodologies. As the demand for structurally complex pharmacophores grows, this compound is poised to play an increasingly important role in drug discovery pipelines.